Cas no 54567-17-8 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 6,7,8-triethoxy-1H-quinazolin-4-one
- AC1L76XP
- NSC319077
- NSC-319077
- DTXSID80317603
- 54567-17-8
-
-
- Inchi： InChI=1S/C14H18N2O4/c1-4-18-10-7-9-11(15-8-16-14(9)17)13(20-6-3)12(10)19-5-2/h7-8H,4-6H2,1-3H3,(H,15,16,17)
- InChI Key： VCAAEBALDRQXSA-UHFFFAOYSA-N
- SMILES： CCOC1=C(C(=C2C(=C1)C(=O)NC=N2)OCC)OCC
Computed Properties
- Exact Mass: 278.12674
- Monoisotopic Mass: 278.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.23
- Boiling Point: 426.8°C at 760 mmHg
- Flash Point: 211.9°C
- Refractive Index: 1.559
- PSA: 69.15
- LogP: 2.11920
Related Literature
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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3. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
-
Zhao Li,Xinghui Gao,Wen Shi,Xiaohua Li,Huimin Ma Chem. Commun., 2013,49, 5859-5861
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Laura Rubio-Pérez,Manuel Iglesias,Julen Munárriz,Victor Polo,Pablo J. Sanz Miguel,Jesús J. Pérez-Torrente Chem. Commun., 2015,51, 9860-9863
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Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
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Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
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Yuan-Sheng Lee,Nirveek Bhattacharjee,Albert Folch Lab Chip, 2018,18, 1207-1214
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
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